![molecular formula C15H15N5O2S B2735721 N-(2,5-dimethylphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide CAS No. 878066-53-6](/img/structure/B2735721.png)
N-(2,5-dimethylphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
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Description
N-(2,5-dimethylphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
A study utilized 2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate for the synthesis of new heterocyclic compounds, including coumarin, pyridine, pyrrole, thiazole, and pyrazolo[3,4-d]pyrimidine derivatives. These compounds were evaluated for their antimicrobial activities, highlighting the compound's utility in generating diverse bioactive molecules (Bondock, Rabie, Etman, & Fadda, 2008).
Antimicrobial Activity
The antimicrobial properties of newly synthesized heterocycles incorporating the antipyrine moiety, derived from a similar key intermediate, were assessed. This research underscores the potential of such compounds in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).
Imaging Agents for Neuroinflammation
A series of pyrazolo[1,5-a]pyrimidines, related to a known TSPO ligand, were synthesized and evaluated for their affinity towards the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds showed subnanomolar affinity for TSPO, comparable to that of the reference molecule, and two were successfully radiolabeled and tested as PET imaging agents in a neuroinflammation model (Damont et al., 2015).
Antitumor Properties
Another study focused on the synthesis of isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one through cycloaddition reactions. The resulting compounds were characterized and indicated potential applications in medicinal chemistry, although the study did not specifically mention antitumor activity, the structural motifs explored are relevant to cancer research (Rahmouni et al., 2014).
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O2S/c1-8-3-4-9(2)11(5-8)17-12(21)7-23-15-18-13-10(6-16-20-13)14(22)19-15/h3-6H,7H2,1-2H3,(H,17,21)(H2,16,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOYDYMMANULROT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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